5-[(3S,8R,9S,10R,13R,14S,17R)-3-[3,5-dihydroxy-6-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one

• CAS RN: 124-99-2
• Molecular Formula: C36H52O13
• Molecular Weight: 692.8 g/mol
• IUPAC Name: 5-[(3S,8R,9S,10R,13R,14S,17R)-3-[3,5-dihydroxy-6-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
• InChI: InChI=1S/C36H52O13/c1-17-26(39)31(49-32-29(42)28(41)27(40)24(15-37)48-32)30(43)33(46-17)47-20-8-11-34(2)19(14-20)5-6-23-22(34)9-12-35(3)21(10-13-36(23,35)44)18-4-7-25(38)45-16-18/h4,7,14,16-17,20-24,26-33,37,39-44H,5-6,8-13,15H2,1-3H3/t17?,20-,21+,22-,23+,24?,26?,27?,28?,29?,30?,31?,32?,33?,34-,35+,36-/m0/s1
• InChI Key: NXJOCELNFPGKIV-ARHXXGKOSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CC[C@@]5([C@@H]4CCC3=C2)O)C6=COC(=O)C=C6)C)C)O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3=C2)O)C6=COC(=O)C=C6)C)C)O)OC7C(C(C(C(O7)CO)O)O)O)O
• Appearance: Solid powder
• Pictograms: Acute Toxic
• solubility: Soluble in DMSO
• synonyms: Scillaren A; Scillaglykosid A; Scillaren A; Transvaalin

Description

Natural product derived from plant source.
Scillaren A is a disaccharide derivative, a glycoside and a 14beta-hydroxy steroid. It derives from a scillarenin.

Scientific Research Applications

Structural Analysis and Medicinal Applications

• 17βH-Periplogenin, a cardiac aglycone isolated from the root bark of Periploca sepium Bunge, showcases the utilization of complex molecules in traditional Chinese medicine. The study detailed the crystal structure, indicating a potential for pharmacological exploration due to its complex ring system and functional groups (Yu-wei Zhang et al., 2012).

Chemical Synthesis and Characterization

• Synthesis and characterization of pyrazole and oxazole derivatives highlight the importance of complex organic molecules in developing new materials or pharmaceuticals. For instance, the synthesis of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole demonstrates the creation of potential anticancer agents, showcasing the versatility of complex molecules in drug design (N. Metwally et al., 2016).

Biomolecular Interactions and Mechanistic Studies

• Investigations into biomolecular interactions and the synthesis of compounds that mimic natural biochemical processes are critical applications of complex organic molecules. The study of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, focusing on its spectral characterization and theoretical investigations, exemplifies research into molecules that could interact with biological systems, potentially leading to novel therapeutic agents or biological probes (S. Viveka et al., 2016).

Novel Materials and Flame Retardants

• Development of novel materials , such as flame retardants for polymers, is another application area. Research on novel star-shaped and hyperbranched phosphorus-containing flame retardants in epoxy resins illustrates how complex organic molecules can enhance material properties, offering advancements in safety and performance (Linlin Zang et al., 2011).